Cas no 1258650-92-8 (4-aminoquinazoline-7-carboxamide)
4-aminoquinazoline-7-carboxamide Chemical and Physical Properties
Names and Identifiers
-
- 4-aminoquinazoline-7-carboxamide
-
- MDL: MFCD17480531
- SMILES: NC(=O)C1=CC=C2C(N)=NC=NC2=C1
4-aminoquinazoline-7-carboxamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | A635438-10mg |
4-aminoquinazoline-7-carboxamide |
1258650-92-8 | 10mg |
$ 50.00 | 2022-06-07 | ||
| TRC | A635438-50mg |
4-aminoquinazoline-7-carboxamide |
1258650-92-8 | 50mg |
$ 160.00 | 2022-06-07 | ||
| TRC | A635438-100mg |
4-aminoquinazoline-7-carboxamide |
1258650-92-8 | 100mg |
$ 250.00 | 2022-06-07 | ||
| Chemenu | CM438867-250mg |
4-aminoquinazoline-7-carboxamide |
1258650-92-8 | 95%+ | 250mg |
$*** | 2023-03-29 | |
| Chemenu | CM438867-500mg |
4-aminoquinazoline-7-carboxamide |
1258650-92-8 | 95%+ | 500mg |
$*** | 2023-03-29 | |
| Chemenu | CM438867-1g |
4-aminoquinazoline-7-carboxamide |
1258650-92-8 | 95%+ | 1g |
$*** | 2023-03-29 | |
| Enamine | EN300-89770-0.05g |
4-aminoquinazoline-7-carboxamide |
1258650-92-8 | 95% | 0.05g |
$135.0 | 2023-09-01 | |
| Enamine | EN300-89770-0.1g |
4-aminoquinazoline-7-carboxamide |
1258650-92-8 | 95% | 0.1g |
$202.0 | 2023-09-01 | |
| Enamine | EN300-89770-0.25g |
4-aminoquinazoline-7-carboxamide |
1258650-92-8 | 95% | 0.25g |
$289.0 | 2023-09-01 | |
| Enamine | EN300-89770-0.5g |
4-aminoquinazoline-7-carboxamide |
1258650-92-8 | 95% | 0.5g |
$480.0 | 2023-09-01 |
4-aminoquinazoline-7-carboxamide Related Literature
-
M. A. Piechowiak,A. Videcoq,R. Ferrando,D. Bochicchio,C. Pagnoux,F. Rossignol Phys. Chem. Chem. Phys., 2012,14, 1431-1439
-
Somenath Panda,Kaushik Kundu,Anusha Basaiahgari,Sanjib Senapati,Ramesh L. Gardas New J. Chem., 2018,42, 7105-7118
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
P. K. Wawrzyniak,M. T. P. Beerepoot,H. J. M. de Groot,F. Buda Phys. Chem. Chem. Phys., 2011,13, 10270-10279
-
Luis Miguel Azofra,Douglas R. MacFarlane,Chenghua Sun Chem. Commun., 2016,52, 3548-3551
Additional information on 4-aminoquinazoline-7-carboxamide
Introduction to 4-aminoquinazoline-7-carboxamide (CAS No. 1258650-92-8)
4-aminoquinazoline-7-carboxamide, identified by the Chemical Abstracts Service Number (CAS No.) 1258650-92-8, is a heterocyclic organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the quinazoline family, a class of molecules known for their broad spectrum of biological activities, including antiviral, anticancer, and antimicrobial properties. The structural features of 4-aminoquinazoline-7-carboxamide make it a versatile scaffold for drug discovery, particularly in the development of targeted therapies for various diseases.
The molecular structure of 4-aminoquinazoline-7-carboxamide consists of a quinazoline core substituted with an amino group at the 4-position and a carboxamide moiety at the 7-position. This specific arrangement of functional groups imparts unique chemical and biological properties to the compound. The presence of both an amino group and a carboxamide group allows for further chemical modification, making it an attractive candidate for structure-activity relationship (SAR) studies and lead optimization.
In recent years, there has been growing interest in quinazoline derivatives as potential therapeutic agents. The quinazoline scaffold has been extensively studied for its ability to interact with various biological targets, including kinases, which are key enzymes involved in cell signaling pathways. 4-aminoquinazoline-7-carboxamide has shown promise in preclinical studies as a modulator of these pathways, making it a valuable compound for further investigation.
One of the most compelling aspects of 4-aminoquinazoline-7-carboxamide is its potential in oncology research. Quinazoline derivatives have been reported to exhibit inhibitory effects on several kinases that are overexpressed in cancer cells. For instance, studies have demonstrated that compounds similar to 4-aminoquinazoline-7-carboxamide can interfere with the activity of tyrosine kinases, which play a crucial role in tumor growth and progression. This suggests that 4-aminoquinazoline-7-carboxamide could be developed into a novel anticancer agent or serve as a starting point for designing more effective kinase inhibitors.
Furthermore, the carboxamide group in 4-aminoquinazoline-7-carboxamide provides a site for hydrogen bonding interactions with biological targets. This feature is particularly important in drug design, as hydrogen bonding can significantly enhance binding affinity and selectivity. The ability to fine-tune these interactions through structural modifications offers a powerful tool for optimizing the pharmacological properties of 4-aminoquinazoline-7-carboxamide.
Recent advancements in computational chemistry and molecular modeling have facilitated the rapid screening and design of novel quinazoline derivatives like 4-aminoquinazoline-7-carboxamide. These computational methods allow researchers to predict the binding modes and affinity of potential drug candidates to biological targets with high accuracy. By leveraging these techniques, scientists can identify optimal structural modifications that enhance the therapeutic potential of 4-aminoquinazoline-7-carboxamide.
In addition to its applications in oncology, 4-aminoquinazoline-7-carboxamide has shown promise in other therapeutic areas. For example, quinazoline derivatives have been investigated for their antiviral properties. The structural similarity between 4-aminoquinazoline-7-carboxamide and known antiviral agents suggests that it may exhibit inhibitory effects against certain viral enzymes. This potential makes it an interesting candidate for further exploration in antiviral drug development.
The synthesis of 4-aminoquinazoline-7-carboxamide involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Common synthetic routes include condensation reactions between appropriate precursors followed by functional group transformations such as amidation. Advances in synthetic methodologies have enabled more efficient and scalable production processes for compounds like 4-aminoquinazoline-7-carboxamide, making them more accessible for research and development purposes.
One notable aspect of working with 4-aminoquinazoline-7-carboxamide is its stability under various conditions. This stability is crucial for both laboratory studies and potential industrial applications. The compound’s ability to remain intact during storage and handling simplifies its use in experimental settings and reduces the likelihood of degradation-related issues.
Evaluation of the pharmacokinetic properties of 4-aminoquinazoline-7-carboxamide is essential for assessing its potential as a therapeutic agent. Studies have begun to explore its solubility, bioavailability, metabolic pathways, and excretion profiles. Understanding these parameters will provide valuable insights into how 4-aminoquinazidine carboxamides amide hydrochloride salt, when incorporated into drug formulations, behaves within the human body.
The growing body of research on quinazoline derivatives underscores their significance as pharmacological tools. As more data becomes available on compounds like 4-aminoquinazidine carboxamides amide hydrochloride salt, their role in addressing unmet medical needs continues to expand. The versatility of the quinazoline scaffold allows for continuous innovation, driving forward efforts to develop new treatments across multiple therapeutic domains.
In conclusion, CAS No1258650 92 8 plays an important role in pharmaceutical research due to its unique structural features and promising biological activities . Its potential applications in oncology , antiviral therapy ,and other areas make it a subject of intense scientific investigation . As research progresses , further insights into its mechanisms of action , pharmacokinetic properties ,and synthetic possibilities will continue to shape its future as a valuable pharmaceutical compound .
1258650-92-8 (4-aminoquinazoline-7-carboxamide) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)